1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-methylbenzimidazol-2-one
• InChI: InChI=1S/C15H13FN2O/c1-17-13-8-4-5-9-14(13)18(15(17)19)10-11-6-2-3-7-12(11)16/h2-9H,10H2,1H3
• InChI Key: QUXCHFGPVLWDNW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CC3=CC=CC=C3F
• Molecular Formula: C15H13FN2O
• Molecular Weight: 256.27 g/mol

Description

1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a benzimidazole derivative that has shown promising results in the treatment of certain diseases.

Scientific Research Applications

1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one has been studied for its potential applications in various fields of scientific research. One of the main areas of research has been in the field of medicinal chemistry, where this compound has shown promising results in the treatment of certain diseases such as cancer and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one is not fully understood. However, studies have shown that this compound may act as an inhibitor of certain enzymes and receptors that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one has several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce amyloid beta accumulation in the brain, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain enzymes and receptors, which makes it a valuable tool for studying their function. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one. One of the main areas of research is in the development of new drugs based on this compound. Other future directions include the study of its mechanism of action, its potential applications in other diseases, and the optimization of its synthesis method.
Conclusion:
In conclusion, 1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one is a chemical compound that has shown promising results in the treatment of certain diseases. This compound has been studied for its potential applications in various fields of scientific research, including medicinal chemistry. The synthesis method of this compound has been optimized to produce high yields. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other diseases.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-3-methyl-1,3-dihydro-2H-benzimidazol-2-one involves the reaction of 2-fluorobenzaldehyde with methyl anthranilate in the presence of a base. The resulting product is then cyclized to form the benzimidazole ring. This synthesis method has been optimized to produce high yields of the compound.